N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C23H23N5O2/c1-14-8-9-20(16(3)10-14)28-22-18(11-25-28)23(30)27(13-24-22)12-21(29)26-19-7-5-6-15(2)17(19)4/h5-11,13H,12H2,1-4H3,(H,26,29)
• InChI Key: PZWDZZHBNXHGFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=CC=CC(=C4C)C)C
• Molecular Formula: C23H23N5O2
• Molecular Weight: 401.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C23H23N5O2 and its molecular weight is 401.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Activity in Heterocycles : N-(2,3-dimethylphenyl)-2-[1-(2,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide has been utilized in the synthesis of various heterocycles, such as coumarin, pyridine, pyrrole, and thiazole. These synthesized compounds have been evaluated for their antimicrobial properties (Bondock et al., 2008).

Synthesis and Characterization

• Formation of Novel Tetrazoles : The compound has been involved in the synthesis of pyrimidine tetrazole derivatives, showing potential pharmaceutical interest due to their wide usage and integral part in genetic content (Bhoge et al., 2021).
• Cyclization and Structural Analysis : It has also been used in the synthesis and cyclization of atropisomers, providing insights into their structure and formation (Skladchikov et al., 2013).
• Synthesis of Isoxazolines and Isoxazoles : The compound has been utilized in the creation of isoxazolines and isoxazoles, expanding the range of heterocyclic compounds available for various applications (Rahmouni et al., 2014).

Antitumor Activity and Molecular Docking

• Antitumor Activity and Molecular Docking Studies : New pyrazolo[3,4-d]pyrimidine derivatives synthesized from this compound have been tested for their antitumor activities, with some showing promising results. Molecular docking studies have also been conducted to understand their mechanism of action (Fahim et al., 2019).
• Pyrazole Derivatives and Platelet Antiaggregating Activities : Synthesis of pyrazole derivatives from this compound has led to discoveries in platelet antiaggregating activities, offering potential for new therapeutic applications (Bondavalli et al., 1992).